BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to (+)-Usnic Acid:
Chemical Structure and Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (+)-Usnic acid

Cat. No.: B190493

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Usnic acid, a naturally occurring dibenzofuran derivative predominantly found in lichens,
has garnered significant scientific interest due to its diverse and potent biological activities. This
technical guide provides a comprehensive overview of the chemical structure and multifaceted
properties of (+)-usnic acid. It is intended to serve as a detailed resource for researchers,
scientists, and professionals in the field of drug development. The guide encompasses a
thorough examination of its physicochemical and spectroscopic characteristics, detailed
experimental protocols for its isolation, purification, and analysis, and an in-depth exploration of
its key biological activities and the underlying signaling pathways. All quantitative data are
presented in structured tables for clarity and comparative analysis, and complex biological
pathways and experimental workflows are visualized using Graphviz diagrams to facilitate
understanding.

Chemical Structure and Identification

(+)-Usnic acid [2,6-diacetyl-7,9-dihydroxy-8,9b-dimethyl-1,3(2H,9bH)-dibenzofurandione] is a
chiral molecule with the (R)-configuration at the 9b position.[1] Its rigid, polycyclic structure,
featuring multiple functional groups including acetyl, hydroxyl, and ketone moieties, contributes
to its unique chemical and biological properties.

Table 1. Chemical Identification of (+)-Usnic Acid
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Identifier

Value

IUPAC Name

(9bR)-2,6-diacetyl-3,7,9-trihydroxy-8,9b-

dimethyldibenzofuran-1-one

Chemical Formula

C1sH1607[2]

Molecular Weight

344.32 g/mol [2][3]

CAS Registry Number

7562-61-0[2]

ChEBI ID

125-46-2 (racemic)

PubChem CID

478125

Physicochemical Properties

The physicochemical properties of (+)-usnic acid are crucial for its handling, formulation, and

biological activity. It is a yellow crystalline solid with limited solubility in water but is soluble in

several organic solvents.[4][5][6]

Table 2: Physicochemical Properties of (+)-Usnic Acid

Property Value
Appearance Yellow crystalline solid[5][6]
Melting Point 201-204 °C[3][5]

Optical Rotation [a]?>_D

+488° (¢ = 0.7% in chloroform)[7]

pKa 4.4[3]
LogP 2.88[5]

- Insoluble in water; soluble in acetone,
Solubility

chloroform, and ethyl acetate.[4][6]

Spectroscopic Data
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The structural elucidation and characterization of (+)-usnic acid are heavily reliant on various

spectroscopic techniques. The following tables summarize the key spectroscopic data.

Table 3: *H NMR Spectroscopic Data of (+)-Usnic Acid (400 MHz, CDCls)

Chemical Shift (5,

Multiplicity Integration Assignment

ppm)

1.75 S 3H C9b-CHs

2.08 S 3H C8-CHs
C2-COCHs, C6-

2.66 S 6H
COCHs

5.90 S 1H C4-H

11.01 S 1H C7-OH

13.30 S 1H C9-OH

Table 4: 13C NMR Spectroscopic Data of (+)-Ushic Acid (100 MHz, CDCls)
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Chemical Shift (6, ppm) Assighment

7.12 C9b-CHs

27.49 C8-CHs

30.87,31.71 C2-COCHs, C6-COCHs
58.64 C9%b

97.90 C4

101.08 C9a

103.53 C2

104.80 C6

108.87 Cbha

154.70 Cc7

157.00 C5b

163.00 C9

178.00 Cda

191.29 C1l

197.62, 199.92 C2-COCHs, C6-COCHs
201.36 C3

Table 5: Key IR, UV-Vis, and Mass Spectrometry Data of (+)-Usnic Acid

Spectroscopic Technique Key Data

3093-2927 (O-H stretching), 1694 (conjugated
FT-IR (KBr, cm~1) C=0 stretching), 1620 (C=C stretching), 1070
(C-O stretching)

UV-Vis (Ethanol) Amax at 232 and 282 nm[8]

Mass Spectrometry (ESI-MS) [M-H]~ at m/z 343.0851[9]
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Experimental Protocols

This section provides detailed methodologies for the isolation, purification, and analysis of (+)-

usnhnic acid.

Isolation and Purification

A common and effective method for isolating (+)-usnic acid from lichens is Soxhlet extraction

followed by recrystallization.
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Caption: Workflow for the isolation and purification of (+)-usnic acid.
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Protocol for Isolation and Purification:

Preparation of Lichen Material: Air-dry the lichen thalli (e.g., Usnea species) and grind them
into a fine powder.

Soxhlet Extraction: Place the powdered lichen material (e.g., 100 g) into a thimble and
perform Soxhlet extraction with acetone (500 mL) for 6-8 hours at the boiling point of the
solvent.

Concentration: After extraction, concentrate the acetone extract under reduced pressure
using a rotary evaporator to obtain a crude solid residue.

Recrystallization: Dissolve the crude extract in a minimal amount of hot acetone or ethanol.
Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to
facilitate crystallization.

Isolation of Crystals: Collect the yellow, needle-like crystals of (+)-usnic acid by vacuum
filtration and wash them with a small amount of cold solvent.

Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Spectroscopic Analysis

Protocol for NMR Spectroscopy:

Sample Preparation: Dissolve approximately 10-20 mg of purified (+)-usnic acid in 0.5-0.7
mL of deuterated chloroform (CDCl3).

'H NMR Analysis: Acquire the *H NMR spectrum on a 400 MHz or higher field NMR
spectrometer.

13C NMR Analysis: Acquire the 13C NMR spectrum on the same instrument.

Protocol for FT-IR Spectroscopy:

Sample Preparation: Prepare a KBr pellet by mixing a small amount of finely ground (+)-
ushic acid with dry potassium bromide (KBr).
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e Analysis: Record the FT-IR spectrum over the range of 4000-400 cm~1.
Protocol for UV-Vis Spectroscopy:

o Sample Preparation: Prepare a dilute solution of (+)-usnic acid in ethanol.
e Analysis: Record the UV-Vis absorption spectrum from 200 to 400 nm.[8]
Protocol for HPLC-MS Analysis:

e Sample Preparation: Prepare a standard solution of (+)-ushic acid in a suitable solvent such
as acetonitrile or methanol.

o Chromatographic Conditions: Use a C18 reverse-phase column with a gradient elution of
water (containing 0.1% formic acid) and acetonitrile (containing 0.1% formic acid).

e Mass Spectrometry Conditions: Employ electrospray ionization (ESI) in negative ion mode
for detection.

Biological Activities and Signaling Pathways

(+)-Usnic acid exhibits a broad spectrum of biological activities, including anticancer, anti-
inflammatory, and antimicrobial effects. These activities are mediated through its interaction
with various cellular signaling pathways.

Anticancer Activity

(+)-Usnic acid has been shown to inhibit the proliferation of various cancer cells by inducing
cell cycle arrest, apoptosis, and autophagy.[10] Key signaling pathways implicated in its
anticancer effects include the Wnt, MAPK, PI3K-Akt, p53, and JNK pathways.[2][4]
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Caption: Key signaling pathways modulated by (+)-usnic acid in cancer cells.

Anti-inflammatory Activity

The anti-inflammatory properties of (+)-ushic acid are attributed to its ability to modulate key
inflammatory pathways, primarily through the regulation of the Nrf2 and NF-kB signaling
cascades.[7][11]
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Caption: Anti-inflammatory mechanism of (+)-usnic acid via Nrf2 and NF-kB pathways.

Antimicrobial Activity

(+)-Usnic acid is a potent antimicrobial agent, particularly against Gram-positive bacteria.[12]
Its mechanism of action involves the inhibition of essential cellular processes such as DNA and
RNA synthesis and interference with bacterial signaling pathways.[12]
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Caption: Antimicrobial mechanism of action of (+)-usnic acid.

Conclusion

(+)-Usnic acid stands out as a natural compound with a well-defined chemical structure and a
remarkable array of biological properties. This guide has provided a detailed technical overview
of its chemical and physical characteristics, comprehensive experimental protocols for its study,
and an in-depth look at its mechanisms of action at the molecular level. The presented data
and visual representations of signaling pathways are intended to be a valuable resource for the
scientific community, fostering further research and development of (+)-usnic acid as a
potential therapeutic agent. The continued exploration of this fascinating molecule holds
significant promise for the discovery of new drugs and treatments for a variety of diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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